2-[(4-methylphenyl)amino]-5-(3-pyridinyl)pyrido[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-(4-methylanilino)-5-pyridin-3-yl-3H-pyrido[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C19H15N5O/c1-12-4-6-14(7-5-12)22-19-23-17-16(18(25)24-19)15(8-10-21-17)13-3-2-9-20-11-13/h2-11H,1H3,(H2,21,22,23,24,25)
• InChI Key: FTEHYDFZZASDRF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=NC3=NC=CC(=C3C(=O)N2)C4=CN=CC=C4
• Molecular Formula: C19H15N5O
• Molecular Weight: 329.4 g/mol

Description

2-[(4-methylphenyl)amino]-5-(3-pyridinyl)pyrido[2,3-d]pyrimidin-4(3H)-one is a small molecule with a unique chemical structure that has been studied extensively for its potential applications in scientific research. This molecule has been synthesized using various methods and has been shown to have a variety of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 2-[(4-methylphenyl)amino]-5-(3-pyridinyl)pyrido[2,3-d]pyrimidin-4(3H)-one involves its ability to target specific enzymes and signaling pathways. This molecule has been shown to inhibit the activity of certain kinases, which are enzymes that play a crucial role in cell signaling and growth. By inhibiting these kinases, this molecule can prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
In addition to its potential applications in cancer and neurological research, 2-[(4-methylphenyl)amino]-5-(3-pyridinyl)pyrido[2,3-d]pyrimidin-4(3H)-one has been shown to have a variety of biochemical and physiological effects. This molecule has been shown to regulate the expression of certain genes and proteins, which can have a variety of effects on cellular processes. Additionally, it has been shown to have anti-inflammatory and antioxidant properties, which may make it useful in the treatment of a variety of diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(4-methylphenyl)amino]-5-(3-pyridinyl)pyrido[2,3-d]pyrimidin-4(3H)-one in lab experiments is its unique chemical structure, which allows it to target specific enzymes and signaling pathways. Additionally, this molecule has been shown to have low toxicity and high selectivity, which makes it a promising candidate for further research. However, one of the limitations of using this molecule in lab experiments is its relatively low solubility, which can make it difficult to work with in certain applications.

Future Directions

There are many potential future directions for research involving 2-[(4-methylphenyl)amino]-5-(3-pyridinyl)pyrido[2,3-d]pyrimidin-4(3H)-one. One area of research could involve further exploring its potential applications in cancer research, particularly in the development of new cancer therapies. Additionally, this molecule could be studied further for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Other potential future directions could involve exploring its anti-inflammatory and antioxidant properties for the treatment of other diseases and conditions.

Scientific Research Applications

2-[(4-methylphenyl)amino]-5-(3-pyridinyl)pyrido[2,3-d]pyrimidin-4(3H)-one has been studied extensively for its potential applications in scientific research. One of the most promising applications is in the field of cancer research. This molecule has been shown to inhibit the growth of cancer cells by targeting specific enzymes and signaling pathways. Additionally, it has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.